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Compound of Interest

Compound Name: Forchlorfenuron

Cat. No.: B1673536

Forchlorfenuron, also known as CPPU (N-(2-chloro-4-pyridinyl)-N'-phenyl-urea), is a synthetic
plant growth regulator with cytokinin-like activity.[1][2][3] It is widely utilized in research and
agricultural settings to promote cell division, cell expansion, and overall growth, thereby
increasing fruit size and yield in various plant species like kiwi, grapes, and cucumber.[4][5][6]
[7] Forchlorfenuron acts synergistically with natural auxins to stimulate these developmental
processes.[2][4][5]

These application notes provide detailed protocols for the preparation, storage, and use of
Forchlorfenuron stock solutions for laboratory experiments, ensuring reproducibility and
accuracy for researchers, scientists, and drug development professionals.

Properties of Forchlorfenuron

Forchlorfenuron is typically supplied as a white to off-white crystalline solid.[4][8]
Understanding its physical and chemical properties is crucial for preparing stable and effective
solutions.
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Property Value References
CPPU, KT-30, N-(2-Chloro-4-

Synonyms ] [9][10]
pyridyl)-N'-phenylurea

Molecular Formula C12H10CIN30O [819]

Molecular Weight 247.68 g/mol [118q11]
White to off-white crystalline

Appearance [4][8]
powder

Melting Point 165-170 °C [4]18]
Stable solid at -20°C for = 4

Stability years. Hydrolytically stable at [9][10]

pH 5, 7, and 9.

Solubility Data

Forchlorfenuron is sparingly soluble in aqueous solutions but shows good solubility in various

organic solvents.[9] For most laboratory applications, a concentrated stock solution is first

prepared in an organic solvent and then diluted to the final working concentration in the

agueous experimental medium.

Solvent Solubility References
Dimethyl sulfoxide (DMSO) ~30 mg/mL [9]
Dimethylformamide (DMF) ~30 mg/mL 9]

Ethanol 149 g/L (149 mg/mL) [4][8]
Methanol 119 g/L (119 mg/mL) [41[8]
Acetone 127 g/L (127 mg/mL) [12]

Water (pH 6.4, 21°C) 39 mg/L (0.039 mg/mL) [8][10]

Experimental Protocols
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Safety Precautions: Always handle Forchlorfenuron powder and concentrated solutions in a
chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat.

Protocol 1: Preparation of a Concentrated Stock
Solution (e.g., 10 mg/mL in DMSO)

This protocol describes the preparation of a high-concentration stock solution in an organic
solvent, which is the recommended practice due to Forchlorfenuron's low aqueous solubility.

[9]

Materials:

» Forchlorfenuron (crystalline solid)

¢ Dimethyl sulfoxide (DMSOQO), anhydrous
 Sterile microcentrifuge tubes or vials

e Analytical balance

e Vortex mixer

o Pipettes

Procedure:

o Calculate Required Mass: Determine the desired concentration and volume of the stock
solution. For example, to prepare 5 mL of a 10 mg/mL stock solution, you will need 50 mg of
Forchlorfenuron.

o Weigh Forchlorfenuron: Accurately weigh the calculated amount of Forchlorfenuron
powder using an analytical balance and place it into a sterile vial.

e Add Solvent: Add the calculated volume of DMSO to the vial. For the example above, add 5
mL of DMSO.
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o Dissolve: Cap the vial securely and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.[13]

 Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[13]

Protocol: Stock Solution Preparation
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Caption: Workflow for preparing a concentrated Forchlorfenuron stock solution.

Protocol 2: Preparation of an Aqueous Working Solution

For most biological experiments, the concentrated organic stock solution must be diluted into
an aqueous medium (e.g., cell culture medium, PBS).
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Procedure:

e Thaw Stock: Thaw one aliquot of the concentrated Forchlorfenuron stock solution at room
temperature.

o Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your aqueous medium. For example, to make 10 mL of a 10 pg/mL
working solution from a 10 mg/mL stock:

o (10 mg/mL) / (10 pg/mL) = 1000-fold dilution
o Volume of stock =10 mL /1000 = 0.01 mL = 10 pL

o Dilute: Add the calculated volume of the stock solution (10 pL) to the aqueous medium (9.99
mL).

o Mix: Mix immediately and thoroughly by vortexing or inverting the tube to prevent
precipitation.

o Use Immediately: Aqueous solutions of Forchlorfenuron have limited stability and should be
prepared fresh for each experiment. It is not recommended to store aqueous solutions for
more than one day.[9]

Application and Mechanism of Action

Forchlorfenuron functions as a cytokinin by promoting cell division (cytokinesis) and
differentiation.[5] This mechanism is fundamental to its application in plant tissue culture to
stimulate callus growth and in agriculture to increase fruit size.
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Caption: Forchlorfenuron acts with auxins to promote cell division and expansion.

Example Experimental Workflow: Plant Tissue Culture

This workflow outlines the use of a Forchlorfenuron working solution to supplement plant
culture media.
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Caption: Workflow for using Forchlorfenuron in plant tissue culture media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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